Tri-s-triazine heterostructures have been prepared using different mass ratios of g-C3N4, melem, mellitic trianhydride (MTA), and graphene as precursors. The heterostructures were characterized by elemental analysis (CHN), X-ray photoelectron spectroscopy (XPS), Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM), specific surface area, thermogravimetric analysis (TGA/DTA), and diffuse reflection spectroscopy (DRS). The formation of reactive species under light irradiation was verified by electron paramagnetic resonance (EPR). Hydrogen evolution reactions (HER) were conducted in a potentiostat. According to the results, the heterostructures produced with melem and MTA are formed by mellitic triimide (MTI) and tri-s-triazine species (g-C3N4 and melem) layers. EPR spin-trapping experiments showed hydroxyl radicals formation when the materials were irradiated, which, however, are produced indirectly by superoxide anion radicals. The increased amount of MTI is detrimental to photocatalytic activity. On the other hand, we proved that the increase in the MTA content increased the HER. The results showed that modulation of MTI content in intramolecular tri-s-triazine heterostructures is a promising approach for producing materials for photo- and electrocatalysis.Graphical abstract Metal-free hybrid photocatalysts of tri-s-triazine species (melem and g-C3N4), graphene, and mellitic trianhydride (MTA) were synthesized: g-g, g-m, and g-g-m. The mellitic triimide (melem and MTA) ratio and graphene as a cocatalyst in heterostructures for generating reactive oxygen species (in visible light) and hydrogen evolution reactions were evaluated.

Recent advances in the precise preparation, process, and manipulation of multilayer graphene quantum dots make it possible to engineer effectively their energy gaps (Δε) by tuning the stacking thickness, interlayer twist angle, quantum dot size, and external electric field strength. The coupling mechanism among these operations is however ambiguous. Using first-principles calculations, the Δε variations of multilayer graphene quantum dots are studied at a varying stacking thickness, twist angle, and field strength. The combination of these diverse operations not only widens the Δε windows but also generates quasi-continuous Δε variations. Every operation may alter the interlayer coupling strength, which becomes more sensitive under the combination of two or more operations, resulting from the different responses of the Kohn–Sham orbitals around the Fermi level against the operations. Analysis of the vertical polarizability reveals that interlayer charge transfer ability is tuned by the operations, which accounts for the variations in interlayer coupling and consequently in Δε. Understanding the coupling mechanism is helpful for the precise control over the band gaps of the multilayer graphene quantum dots in their optoelectronic applications.

The deposition of a plasmonic metal layer on a nanostructured oxide surface is one of the important methods of preparing a platform for surface-enhanced Raman scattering (SERS) measurements. In this contribution, we describe the formation of SERS substrates by the deposition of a silver layer on ordered a Ta2O5 nanopore array. The influence of various experimental anodization process parameters on the morphology of a Ta2O5 nanopore array was carefully studied. It was found that the formation of a Ta2O5 nanopore array is possible under a broad potential range (15–50 V) in a highly acidic solution containing F− ions. In some cases, the nanopore array structures were covered by an outer layer rich in F− and SO42− ions, which could easily be removed using adhesive tape or by sonication. The deposition of an Ag layer led to SERS activity. The optimal Ag layer thickness was specified based on SEM and DRS measurements. The SERS substrates formed exhibited high point-to-point, sample-to-sample and time durability.

In this study, we utilized experiments and the Visco-plastic Self Consistent (VPSC) model to investigate the tensile mechanical behavior and texture evolution of the new weak texture Mg–1Al–0.5Mn–0.3Gd magnesium alloy, unlike the traditional strong basal texture. The result showed that the weak texture magnesium alloy exhibited good isotropic behavior during the tensile in various directions. In addition, we observed that it displayed similar macroscopic mechanical behavior and microscopic texture evolution rules. In particular, the increase in the prismatic  slip was significant in the early stages of plastic deformation, leading to a slightly higher flow stress along the rolling direction (RD) compared to the transverse direction (TD). In order to study the effect of {10–12} twinning on mechanical behavior and texture evolution, some scholars adopted inhibition of their activation for verification. However, in this paper, the effects of {10–12} twinning on mechanical behavior and texture evolution of magnesium alloys were verified by comparing only activating and only inhibiting {10–12} twinning, it was found that the activity of {10–12} twinning can significantly reduce the yield strength and strain hardening rate of the weak texture magnesium alloy during the tensile along TD.

AbstractThe cold sintering process was applied as a suitable method to produce high relative density (> 90%) ZnO/MoS2 nanocomposite. The cold sintering process was done at 170 °C, 480 MPa for 45 min to fabricate ZnO/MoS2 nanocomposite in a bulk form containing 1–5% MoS2. In addition to examining the effective parameters of the process, the proper solvents in cold sintering of ZnO/MoS2 nanocomposite were investigated. The XRD, FTIR, and RAMAN results affirmed the removal of added solvent and the absence of any secondary phase or unknown component in the cold-sintered ZnO/MoS2 nanocomposite. The SEM and EDX results illustrated that to improve the MoS2 nanoparticle homogeneous distribution through the ZnO powders, a new three-component solvent (acetic acid-DMSO-water) with enhanced viscosity should be exerted. Increasing MoS2 nanoparticles resulted in a slight reduction in the final density of the nanocomposite as 5% MoS2 decreased the relative density from 95.2 to 90.9%. The TGA/DTA curves proved that the thermal stability of the fabricated nanocomposite was up to 450 °C. Alongside the bulk form of the produced nanocomposite, UV–visible investigations illustrated that the MoS2 nanoparticles enhanced the ZnO substrate's visible light absorption, indicating the potential of the cold-sintered ZnO/MoS2 nanocomposite for development in optical applications.Graphical abstract

For the first time, we have demonstrated the control of the sign and magnitude of the second-order optical nonlinearity (SON) of thermally poled soda-lime glasses with a DC voltage applied to the glass at room temperature. We called this procedure “cold re-poling”. The sign inversion of SON can be provided by a voltage opposite in sign to the one used in thermal poling. Regardless of the sign of cold re-poling voltage, it results in up to tenfold increase in the intensity of the second optical harmonic generated by thermally poled glasses. Moreover, cold re-poling makes it possible to restore and increase the SON of poled glasses degraded after thermal treatment, even if the treatment temperature exceeded 400 °C. The cold re-poling process is relatively slow and takes about ~ 2000s. This time correlates with characteristic time of charging/recharging of a capacitor in RC-circuit, which is represented by the poled region of a glass.

Rechargeable aqueous zinc-ion batteries (ZIBs) have been gradually attracting attention, because they are inexpensive and abundant; thus, they are favorable choice for energy storage system. Layered vanadium oxides have excellent zinc-ion storage capacity; however, significant challenges, such as poor conductivity and slow zinc-ion intercalation/deintercalation reaction, remain. Herein, we fabricated a material comprising V2O5 and Ag (Ag0.3V2O5, AVO) with a high conductivity and stable structure. Using this strategy, the ZIBs based on the AVO electrode achieved a high capacity of 340 mAh g−1 at 0.10 A g−1, long-term cyclic stability with over 93.75% retention after 1600 cycles and a nice rate performance (135 mAh g−1 at 2.0 A g−1). The nanowire structure was hardly corroded after the reaction. These results indicate that Ag+ can become “pillars” for V2O5, thereby improving the stability of the material. Moreover, Ag+ is involved in the reaction of aqueous zinc-ion batteries; thus, the cyclic performance and battery capacity are improved.

GaSb-based thin films are expected to be applicable to biomedical and environmental devices requiring efficient operation in the near-infrared region. In this study, the effects of dilute Bi doping on the structural properties and chemical stability of GaSb thin films were examined. GaSb and GaSb1−xBix (x = 0.011, 0.013, or 0.032) thin films were grown at 320 °C on quartz substrates and PI films by multi-cathode RF magnetron sputtering. The crystallinity of the GaSb/quartz was superior to that of the GaSb/PI. Bi doping improved the crystallinity of the GaSb thin films with the exception of GaSb0.968Bi0.032/quartz, for which the crystallinity deteriorated owing to abnormal growth due to Bi cluster formation. In addition, the crystallinity of GaSb1−xBix/PI was drastically improved at x = 0.032. The increases in grain size and hole concentration caused by Bi doping indicate that Bi assists the growth of GaSb thin films. Furthermore, elution tests revealed that Bi doping suppresses the elution of highly toxic Sb under simulated physiological conditions. These findings have the possibility to hasten the development of flexible GaSb-based biomedical and environmental devices with improved safety and lower environmental burden.

The rapid development of wireless communication and electronic equipment requires active measures to eliminate electromagnetic radiation hazards. Based on the layered assembly strategy, MXene-based composite fabric with multiple functional layers was prepared by combining two-dimensional transition metal (MXene) with PP substrate by a simple solution dipping method. PP substrate endowed pure MXene film certain mechanical properties, and polydopamine modification on the surface of PP enhanced the bonding fastness between the substrate and MXene layer. The silicon-containing hydrophobic layer imparted hydrophobic properties to the conductive fabric, thus ensuring the stability of the conductivity of the MXene layer when used in complex environments. The results shown that the conductivity and electromagnetic shielding effectiveness (EMI SE) of the composite fabric increased with the increased in impregnation times. When the impregnation times were three, the conductivity and EMI SE of the composite fabric were 6.54 S/cm and 32.57 dB, respectively. After hydrophobic treatment, the contact angle of the composite fabric was 140.49°. In addition, the average EMI SE and shielding efficiency still reached 25.12 dB and 99.69%. The excellent EMI shielding capability coupled with favorable bendability endows MXene-based composite fabric to be an alternative choice in electronics, aerospace and smart wearables.